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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzonitrile

Cat. No.: B1271910 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Bromo-3-methylbenzonitrile, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safe handling, storage, and

disposal of this compound.

Chemical Identifier:

Name: 4-Bromo-3-methylbenzonitrile

CAS Number: 41963-20-6

Molecular Formula: C₈H₆BrN

Hazard Summary: 4-Bromo-3-methylbenzonitrile is classified as acutely toxic and harmful if

swallowed, in contact with skin, or if inhaled.[1][2] It is a combustible solid.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 4-Bromo-3-methylbenzonitrile. The

following table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection

Nitrile gloves (minimum 5 mil

thickness). For extended

contact, consider heavier-duty

nitrile or butyl rubber gloves.

Always double-glove.

Protects against dermal

absorption, which is a known

route of acute toxicity.[1][2]

Nitrile offers good resistance to

many chemicals.[3][4]

Eye Protection
Chemical safety goggles or a

full-face shield.

Prevents eye irritation and

absorption of the powdered

compound through the eyes.[1]

Respiratory Protection

For handling small quantities in

a well-ventilated area or

chemical fume hood, a NIOSH-

approved N95 dust mask is the

minimum requirement. For

larger quantities or potential for

aerosolization, a half- or full-

facepiece respirator with

organic vapor/acid gas

cartridges and P100

particulate filters is

recommended.

Protects against inhalation, a

primary route of exposure

leading to acute toxicity.[1][2]

[5]

Body Protection

A lab coat is mandatory. For

operations with a higher risk of

contamination, a chemically

resistant apron or coveralls

should be worn.

Prevents contamination of

personal clothing and skin.

Foot Protection
Closed-toe shoes are required

in the laboratory at all times.
Protects feet from spills.

Handling and Storage Plan
Operational Protocol:
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Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[6] Designate a specific work area, such as a chemical fume hood, for handling 4-
Bromo-3-methylbenzonitrile.

Weighing: To minimize dust, weigh the compound in a fume hood or a ventilated balance

enclosure.

General Handling: Avoid creating dust.[6] Use tools (spatulas, etc.) that will not generate

static electricity.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6] Store

away from incompatible materials.

Spill Management Protocol
Immediate and correct response to a spill is crucial to prevent exposure and contamination.

Experimental Protocol for Spill Cleanup:

Evacuation and Notification: Alert personnel in the immediate area and evacuate if

necessary. Post a warning sign.

PPE: Don the appropriate PPE as outlined in the table above, including respiratory

protection.

Containment: For a solid spill, gently cover the material with a damp paper towel to prevent

the powder from becoming airborne.[7]

Cleanup:

Carefully scoop the material and the paper towel into a designated, labeled hazardous

waste container.[1]

Use a wet paper towel or absorbent pad to wipe the spill area.[1]

Place all contaminated cleaning materials into the hazardous waste container.[1]

Decontamination: Clean the spill area with soap and water.
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Waste Disposal: Seal and label the hazardous waste container for disposal according to the

plan below.[1]

Disposal Plan
4-Bromo-3-methylbenzonitrile is a halogenated organic compound and must be disposed of

as hazardous waste.

Waste Type Container Disposal Procedure

Solid Waste

Labeled, sealed, and

chemically compatible

container (e.g., polyethylene).

Collect all solid 4-Bromo-3-

methylbenzonitrile waste,

including contaminated PPE

and spill cleanup materials, in

this container.

Contaminated Solvents

Labeled, sealed, and

chemically compatible

container for halogenated

organic waste.

Do not dispose of down the

drain.[8] Collect any solutions

containing 4-Bromo-3-

methylbenzonitrile in a

designated halogenated waste

container.[2][8]

Empty Containers Original container.

Triple-rinse the empty

container with a suitable

solvent. Collect the rinsate as

halogenated organic waste.

Deface the label before

disposal.

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

[9]

Workflow and Safety Relationships
The following diagram illustrates the logical flow of operations when working with 4-Bromo-3-
methylbenzonitrile, emphasizing the integration of safety measures at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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